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Compound of Interest

Compound Name:
Hexadecyltrimethylammonium

Bromide-d42

Cat. No.: B568868 Get Quote

An In-depth Technical Guide to the Physical Properties of Hexadecyltrimethylammonium
Bromide-d42

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of reagents is paramount. This guide provides a

detailed overview of the physical properties of Hexadecyltrimethylammonium Bromide-d42
(CTAB-d42), a deuterated surfactant with significant applications in various scientific fields.

Core Physical and Chemical Properties
Hexadecyltrimethylammonium Bromide-d42 is the deuterated form of

Hexadecyltrimethylammonium Bromide (CTAB), a cationic surfactant. The substitution of

hydrogen with deuterium, a heavy isotope, makes it a valuable tool in techniques such as

biomolecular NMR, and as a tracer or internal standard for quantitative analysis by NMR, GC-

MS, or LC-MS[1]. Deuteration can potentially alter the pharmacokinetic and metabolic profiles

of molecules, a characteristic that has garnered attention in drug development[1][2].

Quantitative Data Summary
The following table summarizes the key physical properties of both

Hexadecyltrimethylammonium Bromide-d42 and its non-deuterated analog, CTAB. Data for

the non-deuterated form is provided for comparison, as it is more extensively characterized.
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Property
Hexadecyltrimethylammon
ium Bromide-d42

Hexadecyltrimethylammon
ium Bromide (non-
deuterated)

Molecular Formula
C₁₉D₄₂N•Br[3] or

CD₃(CD₂)₁₅N(Br)(CD₃)₃[4]
C₁₉H₄₂BrN[5]

Molecular Weight 406.71 g/mol [3][4] 364.45 g/mol [5]

CAS Number 907216-28-8[3][4] 57-09-0[4][6]

Appearance - White crystalline powder[7]

Melting Point -
237–243 °C (decomposes)[5]

[6]

Solubility -
Soluble in water, alcohol, and

chloroform[7]

Auto-ignition Temperature - 210 °C[6]

Density - 0.5 g/cm³ at 20 °C[6]

Surface Tension - 39 mN/m (25 °C)[6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

Hexadecyltrimethylammonium Bromide-d42 are not available in the provided search results.

However, standard methodologies for determining the properties of solid organic compounds

would be employed. These include:

Melting Point Determination: Using a capillary melting point apparatus.

Solubility Testing: Involves dissolving a known amount of the substance in a specified

volume of a solvent at a particular temperature.

Density Measurement: Can be determined using a gas pycnometer for solids.

Spectroscopic Analysis: Techniques like Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) are used to confirm the structure and isotopic labeling of the compound.
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Applications and Workflows
Hexadecyltrimethylammonium Bromide (CTAB) is widely utilized in molecular biology,

particularly in the extraction of DNA from tissues with high polysaccharide content. The CTAB

buffer system effectively removes membrane lipids and polysaccharides, facilitating the

isolation of high-quality DNA[5].

Below is a generalized workflow for DNA extraction using a CTAB-based buffer.
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Start: Tissue Homogenization

Cell Lysis with CTAB Buffer

Incubation at 60-65°C

Organic Extraction
(e.g., Chloroform:Isoamyl Alcohol)

Centrifugation to
Separate Phases

DNA Precipitation from
Aqueous Phase with Isopropanol

Centrifugation to
Pellet DNA

Wash DNA Pellet
with 70% Ethanol

Air Dry Pellet

Resuspend DNA in
TE Buffer or Water

End: Purified DNA

Click to download full resolution via product page

Caption: A generalized workflow for DNA extraction using the CTAB method.
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Safety and Handling
For the non-deuterated form, Hexadecyltrimethylammonium Bromide is classified as harmful if

swallowed, causes skin irritation, and serious eye damage, and may cause respiratory irritation.

[8][9] It may also cause damage to organs through prolonged or repeated exposure[8][10]. It is

very toxic to aquatic life with long-lasting effects[8][10]. When handling, it is crucial to wear

appropriate personal protective equipment, including gloves and eye protection, and to work in

a well-ventilated area[8]. The compound is hygroscopic and should be stored in a dry, cool, and

well-ventilated place, protected from moisture[7][11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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